5-Ethoxy-2-nitropyridine
Overview
Description
5-Ethoxy-2-nitropyridine is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 168.05349212 g/mol and the complexity rating of the compound is 157. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Derivative Formation
5-Ethoxy-2-nitropyridine and its derivatives play a crucial role in the synthesis of various chemical compounds. For instance, 5-nitropyridine-2-sulfonic acid has been used to substitute the sulfonate group with various nucleophiles, leading to the formation of different derivatives including 2-ethoxy-5-nitropyridine (Bakke & Sletvold, 2003). Similarly, 2-amino-5-ethoxypyridine has been synthesized from 3-ethoxypyridine via 2-bromo-3-ethoxy-6-nitropyridine (Hertog, Jouwersma, Wal, & Willebrands‐Schogt, 2010).
Influence on Chemical Reactions
The solvent's polarity significantly impacts the reactivity of nitropyridines derivatives. The study of reactions involving halogeno- and alkoxy-derivatives of nitropyridines towards ammonia solutions has shown that higher solvent polarity accelerates the substitution processes (Hertog & Jouwersma, 1953).
Potential in Cancer Treatment
Certain pyridine derivatives, including those related to this compound, have demonstrated antitumor activity in mice. These compounds are precursors to active agents that are potent antimitotic agents, which are essential in cancer treatment (Temple, Rener, Waud, & Noker, 1992).
Development of Fluorescent Probes
This compound derivatives have been used to develop fluorescent compounds for detecting metal ions. These compounds interact with Fe3+ and Hg2+ ions, showcasing potential applications in detecting trace amounts of these metals in water samples or biological systems (Singh, Thakur, Raj, & Pandey, 2020).
Application in Peptide Synthesis
2,2′-Dithiobis(5-nitropyridine) has been utilized for activating the thiol function of cysteine in peptides, facilitating the asymmetric disulfide formation in peptide synthesis (Rabanal, DeGrado, & Dutton, 1996).
Vibrational Spectral Studies
This compound is significant in conformational stability and vibrational spectral studies, providing insights into molecular stability and bond strength through infrared absorption and Raman spectroscopy. These studies are crucial in understanding the chemical properties of molecules (Balachandran, Lakshmi, & Janaki, 2012).
Molecular Diode Development
Research has explored the use of derivatives like 3-nitro-2-(3'-nitro-2'-ethynylpyridine)-5-thiopyridine for developing programmable molecular diodes. These molecules can function as memory devices or nano-actuators, controlled by external fields or bias voltage (Derosa, Guda, & Seminario, 2003).
Properties
IUPAC Name |
5-ethoxy-2-nitropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-2-12-6-3-4-7(8-5-6)9(10)11/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXVHPVKSEBHJDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40696946 | |
Record name | 5-Ethoxy-2-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40696946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
856164-26-6 | |
Record name | 5-Ethoxy-2-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40696946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.